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Compound Name: C 175

Cat. No.: B1668177 Get Quote

AN-HF-C17510

Introduction
High-frequency electronic systems demand connector materials that offer a superior

combination of electrical conductivity, mechanical strength, and long-term reliability. C17510

(also known as Alloy 3) is a high-performance beryllium copper alloy specifically engineered to

meet these demanding requirements.[1] It provides an optimal balance of moderate strength

and high conductivity, making it an ideal choice for high-frequency connectors, sockets,

switches, and other current-carrying components where signal integrity is paramount.[2][3][4][5]

This application note provides a technical overview of C17510, including its key properties,

relevant experimental protocols for material validation, and design considerations for

researchers and engineers.

C17510 combines nickel and beryllium with copper, resulting in an age-hardenable alloy with

excellent resistance to stress relaxation, especially at elevated temperatures.[1][6] Its primary

advantage lies in its ability to maintain mechanical integrity and spring properties under

repeated stress cycles, ensuring a reliable electrical connection over the component's lifespan.

[6][7]

Key Material Properties
The performance of C17510 in high-frequency applications is directly linked to its electrical and

mechanical properties. The alloy is available in various tempers, achieved through heat
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treatment and cold working, which allows its characteristics to be tailored to specific application

needs.[4] The properties listed below are typical for heat-treated (age-hardened) C17510.

Table 1: Typical Properties of C17510 Beryllium Copper (Heat Treated Condition)
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Property Value Units
Significance in
High-Frequency
Connectors

Electrical

Conductivity
45 - 60 % IACS

Ensures low signal
loss (low insertion
loss) and minimal
heat generation.[2]
[5][8]

Tensile Strength

(Ultimate)
up to 140 (965) ksi (MPa)

Provides durability

and resistance to

mechanical damage

during

mating/unmating

cycles.[2][5][8][9]

Yield Strength (0.2%

Offset)
up to 110 (758) ksi (MPa)

Determines the stress

level at which the

material begins to

deform permanently,

crucial for spring

contact performance.

[10]

Rockwell Hardness ~100 HRB

High hardness

contributes to

excellent wear

resistance over many

connection cycles.[2]

[8]

Modulus of Elasticity 19,000 (131) ksi (GPa)

Defines the material's

stiffness, a key factor

in contact spring

design.[11]

Fatigue Strength ~35 (241) ksi (MPa) High fatigue strength

ensures long-term

reliability in

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.avivametals.com/collections/copper-alloys/beryllium-copper/c17510-copper
https://nsrw.com/metal-types/c17510-class-3-beryllium-copper/
https://kalpatarupiping.com/types-of-beryllium-copper-alloys/
https://www.avivametals.com/collections/copper-alloys/beryllium-copper/c17510-copper
https://nsrw.com/metal-types/c17510-class-3-beryllium-copper/
https://kalpatarupiping.com/types-of-beryllium-copper-alloys/
https://kojako.com/en/appilcation/c17510-fh-beryllium-copper-alloy.html
https://alloys.copper.org/alloy/C17510
https://www.avivametals.com/collections/copper-alloys/beryllium-copper/c17510-copper
https://kalpatarupiping.com/types-of-beryllium-copper-alloys/
https://www.machine-screw.com/beryllium-copper-175.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Units
Significance in
High-Frequency
Connectors

applications with

vibration or repeated

cycling.[10]

| Thermal Conductivity | 120 (208) | Btu/ft·hr·°F (W/m·K) | Allows for efficient heat dissipation

from the contact interface, important for power applications.[10] |

Visualization of Material Selection and Testing
Workflow
The following diagrams illustrate the logical workflow for selecting C17510 and the protocol for

verifying its performance in a high-frequency application.
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Application Requirements

High-Frequency Signal (>1 GHz) High Performance / Reliability Mechanical Cycling / Durability

Key Material Criteria

High Electrical Conductivity High Mechanical Strength Stress Relaxation Resistance

Material Evaluation

Candidate Copper Alloys
(e.g., Phosphor Bronze, Brass, BeCu)

Selection: C17510 BeCu

Comparison

Reason: Optimal balance of
conductivity and strength for
signal integrity and reliability.

Click to download full resolution via product page

Caption: Material selection workflow for high-frequency connectors.
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High-Frequency Characterization

Start: C17510 Connector Prototype

Mechanical Testing Electrical Testing

Durability Cycling
(ASTM B794)

Tensile Strength
(ASTM E8)

High-Frequency Performance

Low-Level Contact Resistance
(EIA-364-23)

S-Parameter Measurement
(Vector Network Analyzer)

Data Analysis

Impedance Measurement (TDR)

Pass / Qualify

Meets Spec

Fail / Redesign

Does Not Meet Spec

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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